4-(6-Methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dimethylchromen-2-one

• IUPAC Name: 4-(6-methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dimethylchromen-2-one
• InChI: InChI=1S/C21H18O4/c1-11-5-7-16-17(10-19(22)25-20(16)12(11)2)21-13(3)15-8-6-14(23-4)9-18(15)24-21/h5-10H,1-4H3
• InChI Key: IDEUTQMIDRMGGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=CC(=O)O2)C3=C(C4=C(O3)C=C(C=C4)OC)C)C
• Molecular Formula: C21H18O4
• Molecular Weight: 334.4 g/mol

Description

Synthesis Analysis

The synthesis of Morantel involves the reaction of 6-methoxy-3-methyl-2-benzofuranol with thiomorpholine-4-carbonyl chloride in the presence of a base.

Molecular Structure Analysis

The molecular formula of Morantel is C16H14O4. The average mass is 270.280 Da and the monoisotopic mass is 270.089203 Da.

Scientific Research Applications

Synthesis and Characterization

• 4-(6-Methoxy-3-methyl-1-benzofuran-2-yl)-7,8-dimethylchromen-2-one is synthesized from various derivatives, including ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates. These derivatives have shown potential for various biological applications, particularly in the field of antiviral research (Mubarak et al., 2007).

Antimicrobial and Antioxidant Properties

• A class of functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds has been synthesized, showing significant antimicrobial and antioxidant activities. This highlights the potential of benzofuran derivatives in medicinal chemistry (Rangaswamy et al., 2017).

Antitumor Potential

• Certain dihydrobenzofuran lignans, related to benzofuran derivatives, exhibit potential antitumor properties. These compounds have been effective against leukemia and breast cancer cell lines, suggesting a promising avenue for cancer therapy (Pieters et al., 1999).

Photochemical Applications

• Benzofuran derivatives have been used in novel photocycloaddition reactions, indicating their potential use in advanced photochemical processes. This application is significant in the field of organic chemistry and materials science (Sakamoto et al., 2000).

Photopolymerization

• Certain alkoxyamines derived from benzofuran have been proposed as photoiniferters, a crucial component in nitroxide-mediated photopolymerization processes. This application is relevant in the development of new materials and polymers (Guillaneuf et al., 2010).